Cas no 1638974-44-3 (Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel-)

• Product Name: Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel-
• CAS No: 1638974-44-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD32900479
• CID: 5161566
• Update Time: 2025-07-04

Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel-
• cis-2-Amino-1-methyl-cyclopentanol

• MDL： MFCD32900479
• Inchi： 1S/C6H13NO/c1-6(8)4-2-3-5(6)7/h5,8H,2-4,7H2,1H3/t5-,6+/m0/s1
• InChI Key： KKBCPZUWBKCECT-NTSWFWBYSA-N
• SMILES： [C@]1(C)(O)CCC[C@@H]1N

Additional information on Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel-

Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel-

The compound with CAS No. 1638974-44-3, commonly referred to as Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel-, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable substrate for various chemical transformations and biological studies. The cyclopentanol framework serves as a versatile platform for the introduction of amino and methyl groups, which are critical for its reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel-. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high optical purity, which is essential for its applications in drug discovery and chiral resolution studies. The (1R,2S)-rel configuration is particularly interesting due to its potential in enantiotopic interactions and selective binding in biological systems.

The physical properties of this compound have been extensively studied. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial and academic settings.

In terms of chemical reactivity, Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel- exhibits a wide range of functional group chemistry. The amino group can undergo nucleophilic substitution, while the hydroxyl group can participate in esterification or etherification reactions. These reactions are pivotal in the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have highlighted the role of this compound in medicinal chemistry. Its ability to act as a chiral building block has been exploited in the synthesis of bioactive compounds targeting various disease states. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, making them candidates for drug development pipelines.

The application of Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel- extends beyond pharmacology into materials science. Its unique stereochemistry makes it an ideal candidate for the development of chiral catalysts and asymmetric synthesis protocols. Researchers have also explored its use in polymer chemistry, where its chiral centers can influence the optical properties of resulting materials.

In conclusion, Cyclopentanol, 2-amino-1-methyl-, (1R,2S)-rel- is a multifaceted compound with significant potential across diverse scientific disciplines. Its stereochemical integrity and functional group diversity make it an invaluable tool for researchers aiming to push the boundaries of organic synthesis and drug discovery.